Cas no 16837-38-0 (Nicotinic anhydride)

Nicotinic anhydride Chemical and Physical Properties
Names and Identifiers
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- Nicotinic anhydride
- 3-Pyridinecarboxylic anhydride
- 3-Pyridinecarboxylicacid, 1,1'-anhydride
- 3-pyridinyl anhydride
- pyridine-3-carbonyl pyridine-3-carboxylate
- Ai3-15770
- Einecs 240-860-6
- Bisnicotinic anhydride
- 3-Pyridinecarboxylic acid, anhydride
- Bis(pyridine-3-carboxylic acid)anhydride
- 3-PYRIDINECARBOXYLIC ANHYDRIDE , 97.0+%(GC)(T)
- 3-Pyridinecarboxylicanhydride
- nicotinic acid anhydride
- VPODXHOUBDCEHN-UHFFFAOYSA-N
- NSC72756
- RL02157
- Nicotinicanhydride
- DTXSID60168554
- JT8TR8DQP4
- J-010452
- 16837-38-0
- NS00025522
- AKOS015854238
- AC-5233
- Pyridine-3-carboxylic anhydride
- 3-Pyridinecarboxylic acid, 1,1'-anhydride
- MFCD00055400
- SCHEMBL2491556
- P1768
- CS-W010408
- AS-31260
- NSC 72756
- A810965
- NSC-72756
- FT-0659065
- J-513093
- 3-Pyridinecarboxylicacid,1,1'-anhydride
- DTXCID2091045
-
- MDL: MFCD00055400
- Inchi: 1S/C12H8N2O3/c15-11(9-3-1-5-13-7-9)17-12(16)10-4-2-6-14-8-10/h1-8H
- InChI Key: VPODXHOUBDCEHN-UHFFFAOYSA-N
- SMILES: O(C(C1=C([H])N=C([H])C([H])=C1[H])=O)C(C1=C([H])N=C([H])C([H])=C1[H])=O
Computed Properties
- Exact Mass: 228.05300
- Monoisotopic Mass: 228.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Topological Polar Surface Area: 69.2
- Tautomer Count: nothing
- XLogP3: 1.1
Experimental Properties
- Color/Form: White light yellow crystal powder
- Melting Point: 122.0 to 127.0 deg-C
- Boiling Point: 200°C/1mmHg(lit.)
- Flash Point: 203.1±21.8 °C
- PSA: 69.15000
- LogP: 1.47380
- Solubility: Soluble in acetone
Nicotinic anhydride Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
- Storage Condition:Inert atmosphere,Room Temperature(BD227446)
Nicotinic anhydride Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Nicotinic anhydride Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R006754-1g |
Nicotinic anhydride |
16837-38-0 | 97% | 1g |
¥478 | 2024-05-25 | |
SHENG KE LU SI SHENG WU JI SHU | sc-289244A-5 g |
3-Pyridinecarboxylic anhydride, |
16837-38-0 | 5g |
¥3,384.00 | 2023-07-11 | ||
TRC | N900738-100mg |
Nicotinic Anhydride |
16837-38-0 | 100mg |
$ 65.00 | 2022-06-03 | ||
abcr | AB251848-1 g |
3-Pyridinecarboxylicanhydride, 97%; . |
16837-38-0 | 97% | 1g |
€110.70 | 2023-06-22 | |
abcr | AB251848-1g |
3-Pyridinecarboxylicanhydride, 97%; . |
16837-38-0 | 97% | 1g |
€86.20 | 2025-02-13 | |
SHENG KE LU SI SHENG WU JI SHU | sc-289244A-5g |
3-Pyridinecarboxylic anhydride, |
16837-38-0 | 5g |
¥3384.00 | 2023-09-05 | ||
1PlusChem | 1P0035UP-1g |
3-Pyridinecarboxylic Anhydride |
16837-38-0 | 97% | 1g |
$163.00 | 2025-02-19 | |
eNovation Chemicals LLC | D228323-5g |
Nicotinic anhydride |
16837-38-0 | 97% | 5g |
$310 | 2024-05-23 | |
Aaron | AR003631-1g |
3-Pyridinecarboxylic Anhydride |
16837-38-0 | 97% | 1g |
$56.00 | 2025-01-21 | |
A2B Chem LLC | AB46753-1g |
Nicotinic anhydride |
16837-38-0 | >97.0%(GC)(T) | 1g |
$67.00 | 2024-04-20 |
Nicotinic anhydride Related Literature
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Liwei Shu,Lulu Ren,Yuchen Wang,Tao Fang,Zhijian Ye,Weidong Han,Chao Chen,Hangxiang Wang Chem. Commun. 2020 56 3069
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Maxwell J. Gunter,Sandra M. Farquhar,Kathleen M. Mullen New J. Chem. 2004 28 1443
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Anja C. Lindhorst,Manuel Kaspar,Philipp J. Altmann,Alexander P?thig,Fritz E. Kühn Dalton Trans. 2018 47 1857
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4. The decarboxylative acylation of succinic acid derivatives. Part I. Benzamidosuccinic acidAlexander Lawson J. Chem. Soc. 1954 3363
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5. 565. Decarboxylative acylations with α-phenylglycineAlexander Lawson J. Chem. Soc. 1956 2910
Additional information on Nicotinic anhydride
Nicotinic Anhydride: A Comprehensive Overview
Nicotinic anhydride, also known as nicotine anhydride or nicotinic acid anhydride, is a chemical compound with the CAS number 16837-38-0. This compound is a derivative of nicotinic acid, which is a form of vitamin B3. Nicotinic anhydride has been studied extensively in recent years due to its potential applications in various fields, including pharmacology, agriculture, and material science. This article provides a detailed exploration of its properties, synthesis, applications, and the latest research findings.
The chemical structure of nicotinic anhydride consists of two nicotinic acid molecules linked by an oxygen atom. This structure gives it unique chemical properties, making it a valuable compound in various industrial processes. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new drugs targeting neurological disorders. For instance, researchers have explored its potential in creating analogs that mimic the action of nicotine without the addictive properties associated with tobacco use.
In terms of synthesis, nicotinic anhydride can be produced through several methods. One common approach involves the dehydration of nicotinic acid under specific conditions. This process requires precise control over temperature and pH levels to ensure optimal yield and purity. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental impact of its production.
Nicotinic anhydride has found applications in diverse industries. In pharmacology, it serves as a key intermediate in the synthesis of various pharmaceutical agents. For example, it has been used to develop compounds that target nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. The ability of nicotinic anhydride to modulate these receptors makes it a promising candidate for drug development.
In agriculture, nicotinic anhydride has been investigated for its potential as a plant growth regulator. Studies have shown that it can enhance crop yields by improving nutrient uptake and stress resistance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals.
Recent research has also explored the use of nicotinic anhydride in material science. Its ability to form stable complexes with metal ions has led to its application in the development of novel materials for energy storage and catalysis. For instance, researchers have reported the synthesis of metal-organic frameworks (MOFs) incorporating nicotinic anhydride, which exhibit enhanced catalytic activity and stability.
The safety profile of nicotinic anhydride is another area that has garnered significant attention. While it is generally considered non-toxic at low concentrations, prolonged exposure or high doses may lead to adverse effects. Regulatory agencies have established guidelines for its safe handling and use in industrial settings.
In conclusion, nicotinic anhydride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and potential for further innovation make it a subject of ongoing research interest. As advancements continue to emerge, nicotinic anhydride is poised to play an increasingly important role in addressing global challenges in health, agriculture, and materials science.
16837-38-0 (Nicotinic anhydride) Related Products
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- 20826-02-2(Ethyl 5-methylnicotinate)
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